Cas no 89690-06-2 (Butanenitrile, 4-[ethyl(phenylmethyl)amino]-)

• Product Name: Butanenitrile, 4-[ethyl(phenylmethyl)amino]-
• CAS No: 89690-06-2
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 592189
• PubChem ID: 21668248
• Update Time: 2025-04-19

Butanenitrile, 4-[ethyl(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-[ethyl(phenylmethyl)amino]-
• 4-[benzyl(ethyl)amino]butanenitrile
• AKOS005766226
• DTXSID60616686
• 89690-06-2
• SCHEMBL154265

• Inchi： 1S/C13H18N2/c1-2-15(11-7-6-10-14)12-13-8-4-3-5-9-13/h3-5,8-9H,2,6-7,11-12H2,1H3
• InChI Key： QQXRTFRQQGWBHS-UHFFFAOYSA-N
• SMILES： N(CC)(CC1C=CC=CC=1)CCCC#N

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27Ų